Cas no 63967-55-5 (2-Heptenenitrile, 2,3-diethyl-)

63967-55-5 structure
Product name:2-Heptenenitrile, 2,3-diethyl-
2-Heptenenitrile, 2,3-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptenenitrile, 2,3-diethyl-
- 2,3-diethylhept-2-enenitrile
- 63967-55-5
- DTXSID60803155
-
- Inchi: InChI=1S/C11H19N/c1-4-7-8-10(5-2)11(6-3)9-12/h4-8H2,1-3H3
- InChI Key: GDDPQOFKTWJSNJ-UHFFFAOYSA-N
- SMILES: CCCCC(=C(CC)C#N)CC
Computed Properties
- Exact Mass: 165.15187
- Monoisotopic Mass: 165.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
2-Heptenenitrile, 2,3-diethyl- Related Literature
-
Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
-
Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
-
Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
-
Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
63967-55-5 (2-Heptenenitrile, 2,3-diethyl-) Related Products
- 1855-63-6(1-Cyclohexene-1-carbonitrile)
- 3047-38-9(cyclopent-1-ene-1-carbonitrile)
- 2138366-58-0(2-(2,2-dimethylpropanamido)-1,3-oxazole-5-carboxylic acid)
- 1805146-76-2(2-Amino-5-(difluoromethyl)-3-nitropyridine-4-carboxylic acid)
- 133550-33-1(2-cyano-N-(3-phenylpropyl)acetamide)
- 1343175-93-8(2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine)
- 1421482-38-3(5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole)
- 2138195-04-5(1-Propanone, 2-(chloromethyl)-1-(2,7-diazaspiro[3.5]non-7-yl)-2-methyl-)
- 1339395-86-6(4-chloro-1-2-(dimethylamino)ethyl-1H-pyrazol-3-amine)
- 1807029-70-4(2,4-Bis(trifluoromethyl)-5-cyanoanisole)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
